Cas no 2580187-87-5 (2-3-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-1-ylacetic acid)

• Product Name: 2-3-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-1-ylacetic acid
• CAS No: 2580187-87-5
• MF: C₁₃H₁₄N₄O₄
• MW: 290.274662494659
• CID: 5658367
• PubChem ID: 165892819
• Update Time: 2025-10-28

2-3-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2580187-87-5
• 2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,4-triazol-1-yl]acetic acid
• EN300-27725606
• 2-3-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-1-ylacetic acid

• Inchi： 1S/C13H14N4O4/c18-12(19)7-17-9-15-11(16-17)6-14-13(20)21-8-10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,14,20)(H,18,19)
• InChI Key： UABDTNZKKQKPFQ-UHFFFAOYSA-N
• SMILES： O(C(NCC1N=CN(CC(=O)O)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.10150494g/mol
• Monoisotopic Mass: 290.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Additional information on 2-3-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-1-ylacetic acid

Professional Introduction to 2-3-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-1-ylacetic Acid (CAS No. 2580187-87-5)

2-3-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-1-ylacetic acid, identified by its CAS number 2580187-87-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure with a 1H-1,2,4-triazol moiety and an acetic acid derivative, has garnered attention due to its potential applications in drug discovery and development. The presence of a (benzyloxy)carbonylamino group suggests its utility as a building block for more intricate pharmacophores, making it a valuable candidate for further investigation.

The 1H-1,2,4-triazol ring is a well-known scaffold in medicinal chemistry, often incorporated into molecules to enhance binding affinity and selectivity. This heterocyclic system provides multiple sites for functionalization, allowing chemists to tailor properties such as solubility, metabolic stability, and pharmacokinetic profiles. In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. For instance, studies have demonstrated the antimicrobial and anti-inflammatory properties of certain triazole-containing compounds, which have inspired further exploration of this class of molecules.

The acetic acid moiety in the compound's structure introduces a carboxyl group that can participate in various chemical reactions, including esterification and amidation. These reactions are crucial for the synthesis of more complex derivatives that may exhibit enhanced therapeutic efficacy. Additionally, the (benzyloxy)carbonylamino group serves as a protecting group for the amino function, ensuring stability during synthetic processes. Once the protecting group is removed, the free amino group can be further functionalized to create diverse pharmacological entities.

In the context of contemporary pharmaceutical research, 2-3-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-1-ylacetic acid represents an intriguing starting point for developing novel therapeutic agents. The integration of the 1H-1,2,4-triazol scaffold with other bioactive moieties has led to several promising candidates in clinical trials. For example, triazole-based compounds have been investigated for their potential in treating infectious diseases and chronic inflammatory conditions. The structural features of this compound make it a versatile platform for exploring new drug interactions and mechanisms of action.

The synthesis of 2-3-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-1-ylacetic acid involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization to introduce the acetic acid derivative. The use of protective groups ensures that reactive sites are selectively modified without unintended side reactions. This level of synthetic control is essential for producing high-purity compounds suitable for preclinical and clinical studies.

The pharmacological potential of this compound is further underscored by its structural similarity to known bioactive molecules. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of 2-3-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-1-ylacetic acid towards target proteins. Such studies have revealed promising interactions with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. These findings support the continued exploration of this compound as a lead structure for drug development.

In conclusion, 2-3-({(benzyloxy)carbonylamino}methyl)-1H-1,2,4-triazol-1-ylacetic acid (CAS No. 2580187-87-5) is a structurally complex and multifunctional compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive candidate for developing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions advances, compounds like this one will continue to play a crucial role in shaping the future of drug discovery and development.